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Compound of Interest

Compound Name: 4-Aminoimidazole

Cat. No.: B130580 Get Quote

4-Aminoimidazole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 4-Aminoimidazole, a heterocyclic

amine that serves as a crucial building block in the synthesis of various biologically active

molecules. This document outlines its chemical identifiers, a detailed experimental protocol for

its synthesis, and its role in significant biochemical pathways.

Core Chemical Identifiers
4-Aminoimidazole is a fundamental heterocyclic compound. Its key chemical identifiers are

summarized in the table below for easy reference and comparison.
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Identifier Value

CAS Number 4919-03-3[1]

PubChem CID 484[1]

Molecular Formula C₃H₅N₃

Molecular Weight 83.09 g/mol

InChI
InChI=1S/C3H5N3/c4-3-1-5-2-6-3/h1-2H,4H2,

(H,5,6)

InChIKey MFRNFINKRBPTJY-UHFFFAOYSA-N

Canonical SMILES C1=C(N=CN1)N

Experimental Protocol: Synthesis of 4-
Aminoimidazole
A common and effective method for the synthesis of 4-Aminoimidazole is through the

reduction of 4-nitroimidazole. The following protocol details this chemical transformation.

Objective: To synthesize 4-Aminoimidazole by the reduction of 4-nitroimidazole.

Materials:

4-nitroimidazole

10% Palladium on carbon (Pd/C)

Methanol (MeOH)

Hydrazine hydrate (98%)

Argon or Nitrogen gas

Round-bottom flask

Reflux condenser
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Magnetic stirrer with heating plate

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-nitroimidazole and methanol. The flask should be purged with an inert gas

(argon or nitrogen).

Catalyst Addition: To the suspension, carefully add 10% Pd/C as the catalyst.

Reducing Agent Addition: While stirring the mixture, slowly add hydrazine hydrate (98%)

dropwise. The addition should be controlled to manage the exothermic reaction.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for approximately 3-

5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Catalyst Removal: After the reaction is complete, cool the mixture to room temperature. The

palladium catalyst is then removed by filtration through a pad of Celite.

Solvent Evaporation: The methanol is removed from the filtrate under reduced pressure

using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization to obtain

pure 4-Aminoimidazole.

Role in Biochemical Pathways
A derivative of 4-aminoimidazole, 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), is

a key intermediate in the de novo purine synthesis pathway. This pathway is fundamental for

the production of the purine nucleotides, adenosine monophosphate (AMP) and guanosine

monophosphate (GMP), which are essential building blocks for DNA and RNA.
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De Novo Purine Synthesis Pathway
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Caption: The de novo purine synthesis pathway, highlighting the intermediate AICAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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